Cas no 2189893-51-2 (N-(1,2-benzoxazol-3-yl)prop-2-enamide)

• Product Name: N-(1,2-benzoxazol-3-yl)prop-2-enamide
• CAS No: 2189893-51-2
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 5853022
• PubChem ID: 132317242
• Update Time: 2025-06-14

N-(1,2-benzoxazol-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-benzoxazol-3-yl)prop-2-enamide
• EN300-26587754
• Z2738282649
• 2189893-51-2
• AKOS034007118

• Inchi： 1S/C10H8N2O2/c1-2-9(13)11-10-7-5-3-4-6-8(7)14-12-10/h2-6H,1H2,(H,11,12,13)
• InChI Key： SHSKCICAXFXVEH-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=N1)NC(C=C)=O

Computed Properties

• Exact Mass: 188.058577502g/mol
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Additional information on N-(1,2-benzoxazol-3-yl)prop-2-enamide

Comprehensive Overview of N-(1,2-benzoxazol-3-yl)prop-2-enamide (CAS No. 2189893-51-2): Properties, Applications, and Innovations

N-(1,2-benzoxazol-3-yl)prop-2-enamide, with the CAS number 2189893-51-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This molecule features a benzoxazole core linked to an acrylamide moiety, making it a versatile intermediate for synthesizing bioactive molecules and functional materials. Its unique structure contributes to its potential in drug discovery, polymer chemistry, and agrochemical applications.

The growing interest in N-(1,2-benzoxazol-3-yl)prop-2-enamide aligns with the surge in demand for heterocyclic compounds in medicinal chemistry. Researchers are particularly intrigued by its benzoxazole scaffold, which is known for its antimicrobial, anti-inflammatory, and anticancer properties. Recent studies highlight its role as a kinase inhibitor precursor, addressing trending topics like targeted cancer therapies and personalized medicine. The compound's acrylamide group also enables covalent binding to biological targets, a feature exploited in proteolysis-targeting chimeras (PROTACs)—a hot topic in drug development.

In material science, CAS 2189893-51-2 serves as a monomer for designing photo-responsive polymers and self-healing materials. Its dual functionality allows cross-linking under UV light, making it valuable for 3D printing resins and smart coatings—areas frequently searched in AI-driven material innovation forums. Environmental considerations are also addressed, as derivatives of this compound show potential in biodegradable polymer formulations, resonating with the global push for sustainable chemistry.

Synthetic accessibility is another advantage of N-(1,2-benzoxazol-3-yl)prop-2-enamide. Modern flow chemistry techniques and catalytic amidation methods have optimized its production, reducing waste—a key concern in green chemistry discussions. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity, meeting stringent requirements for high-throughput screening in drug discovery pipelines.

Emerging applications include its use in bioimaging probes, where the benzoxazole fluorophore enables cellular tracking, and in organic electronics as an electron-transport material. These align with frequent search queries about multifunctional organic compounds and optoelectronic materials. Safety profiles and regulatory compliance are thoroughly documented, ensuring its adoption in industrial and academic settings without the restrictions associated with hazardous substances.

In conclusion, CAS 2189893-51-2 exemplifies innovation at the intersection of chemistry and technology. Its adaptability to drug design, advanced materials, and sustainable processes positions it as a compound of enduring relevance, answering contemporary scientific and industrial challenges while adhering to ethical and environmental standards.